

cibinetide scientific overview and discovery

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Cibinetide


CAS No.: 1208243-50-8

Cat. No.: S523699

Get Quote

Mechanism of Action and Signaling

Cibinetide's activity is mediated through its specific binding to the innate repair receptor (IRR). The signaling pathway can be visualized as follows, illustrating how it translates receptor binding into cellular effects:



[Click to download full resolution via product page](#)

Cibinetide activates the IRR, triggering JAK2-dependent signaling that inhibits NF-κB and activates SIRT1, leading to anti-inflammatory and tissue-protective effects.

The experimental data supporting this mechanism come from both *in vivo* and *in vitro* models. Key methodological details are summarized below.

Experimental Context	Model System	Treatment Protocol	Key Readouts & Analyses
Experimental Colitis [1]	C57BL/6N mice with DSS-induced colitis	Daily intraperitoneal injection of cibinetide after colitis establishment	Disease activity (weight, survival), histology (colitis score), flow cytometry of lamina propria immune cells, FAC-sorted macrophage cytokine measurement
Apical Periodontitis [2]	C57BL/6 mouse model; Cell-based assays	<i>In vivo</i> : 120 µg/kg, i.p., 3x/week for 4 weeks post-induction	Micro-CT (bone loss volume), histology (H&E, TRAP staining), IHC, Western Blot, IF (SIRT1, ac-NF-κB p65, IL-1β)
Macrophage Studies [1]	Primary murine macrophages stimulated with LPS	<i>In vitro</i> pre-treatment with cibinetide	NF-κB p65 activity assays, cytokine/chemokine mRNA and protein expression (TNF, IL-6, Ccl2, etc.)

Evidence from Preclinical and Clinical Studies

Research across various disease models has demonstrated **cibinetide**'s potential therapeutic effects, with evidence spanning from animal studies to early human trials.

Disease Area	Model / Study Type	Reported Outcomes
Inflammatory Bowel Disease	Mouse DSS-colitis model [1]	Ameliorated clinical course, improved weight gain and survival, reduced immune cell infiltration and pro-inflammatory cytokines (TNF, IL-1β, IL-6)

Disease Area	Model / Study Type	Reported Outcomes
Metabolic & Diabetic Complications	Preclinical models & Phase 2 trial in Diabetic Macular Edema (DME) [3] [4]	Some patients showed improvements in diabetic control and albuminuria; cibinetide improved glucose tolerance in mouse models of diet-induced obesity [5]
Apical Periodontitis	Mouse model [2]	Reduced inflammatory infiltration, osteoclast numbers, and bone loss via SIRT1/NF-κB/IL-1β pathway
Neuropathic Pain	Clinical trials (sarcoidosis, diabetic neuropathy) [6]	Reduced neuropathic symptoms and promoted nerve fibre repair

Development Status and Future Directions

The development pipeline for **cibinetide** includes both ongoing and discontinued investigations across a range of conditions.

- **Highest Development Phase:** Phase II has been reached for several indications, including **cardiovascular disorders, diabetic macular edema, diabetic neuropathies, neuropathic pain, and rheumatoid arthritis** [7].
- **Discontinued Efforts:** Development has been discontinued for **type 2 diabetes mellitus and depressive disorders** [7].
- **Preclinical Investigation:** Research is ongoing for conditions like **inflammatory bowel diseases, non-alcoholic steatohepatitis (NASH), and systemic lupus erythematosus**, though no recent development reports were identified for these areas in the U.S. as of mid-2022 [7].

Cibinetide represents a novel approach to targeting tissue damage and inflammation without the risks of increased erythropoiesis. Its potential application in a wide range of inflammatory and metabolic diseases continues to be an active area of research.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Cibinetide dampens innate immune cell functions thus ... [nature.com]
2. ARA290 Attenuates Apical Periodontitis via SIRT1/NF- κ B/IL ... [pmc.ncbi.nlm.nih.gov]
3. A Phase 2 Clinical Trial on the Use of Cibinetide for the ... - PMC [pmc.ncbi.nlm.nih.gov]
4. A Phase 2 Clinical Trial on the Use of Cibinetide for ... [pubmed.ncbi.nlm.nih.gov]
5. The Role of Erythropoietin in Metabolic Regulation - PMC [pmc.ncbi.nlm.nih.gov]
6. : a synthetic 11 amino acid peptide_Chemicalbook Cibinetide [chemicalbook.com]
7. - Araim Pharmaceuticals - AdisInsight Cibinetide [adisinsight.springer.com]

To cite this document: Smolecule. [cibinetide scientific overview and discovery]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b523699#cibinetide-scientific-overview-and-discovery>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com